Cas no 128067-97-0 (Benzamide, N-(hexahydro-2-oxo-1H-azepin-3-yl)-4-methoxy-)

128067-97-0 structure
Product name:Benzamide, N-(hexahydro-2-oxo-1H-azepin-3-yl)-4-methoxy-
Benzamide, N-(hexahydro-2-oxo-1H-azepin-3-yl)-4-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, N-(hexahydro-2-oxo-1H-azepin-3-yl)-4-methoxy-
- 4-methoxy-N-(2-oxoazepan-3-yl)benzamide
- Z403316646
- SCHEMBL14856185
- 3-(4'-Methoxybenzoylamino)azepan-2-one
- DTXSID40438641
- AKOS030579124
- CHEMBL36203
- DWQUIEAXOWKDPC-UHFFFAOYSA-N
- 128067-97-0
-
- Inchi: InChI=1S/C14H18N2O3/c1-19-11-7-5-10(6-8-11)13(17)16-12-4-2-3-9-15-14(12)18/h5-8,12H,2-4,9H2,1H3,(H,15,18)(H,16,17)
- InChI Key: DWQUIEAXOWKDPC-UHFFFAOYSA-N
- SMILES: COC1=CC=C(C=C1)C(=O)NC2CCCCNC2=O
Computed Properties
- Exact Mass: 262.13184
- Monoisotopic Mass: 262.13174244g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 67.4Ų
Experimental Properties
- PSA: 67.43
Benzamide, N-(hexahydro-2-oxo-1H-azepin-3-yl)-4-methoxy- Related Literature
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Magdalena Barwiolek,Edward Szlyk,Anna Kozakiewicz,Tadeusz Muziol,Alina Bieńko,Julia Jezierska Dalton Trans., 2018,47, 13902-13912
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Sarah A. Barnett,Alexander J. Blake,Neil R. Champness,Claire Wilson Chem. Commun., 2002, 1640-1641
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Huang Zhou,Jian Zhang,Ibrahim Saana Amiinu,Chenyu Zhang,Xiaobo Liu,Wenmao Tu,Mu Pan,Shichun Mu Phys. Chem. Chem. Phys., 2016,18, 10392-10399
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Wei Cui,Ruijie Zhu,Yong Zheng,Qifeng Mu,Menghan Pi,Rong Ran J. Mater. Chem. A, 2021,9, 9706-9718
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